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Compound of Interest

2-Bromo-1-iodo-3-
Compound Name:
methoxybenzene

Cat. No.: B059791

An In-depth Technical Guide on the Molecular Weight of 2-Bromo-1-iodo-3-methoxybenzene

This document provides a detailed overview of the molecular weight of the chemical compound
2-Bromo-1-iodo-3-methoxybenzene, intended for researchers, scientists, and professionals
in the field of drug development.

Chemical Identity and Formula

2-Bromo-1-iodo-3-methoxybenzene is an aromatic organic compound. Its chemical structure
consists of a benzene ring substituted with a bromine atom, an iodine atom, and a methoxy

group.

e Systematic Name: 2-Bromo-1-iodo-3-methoxybenzene
e Synonym: 2-Bromo-3-iodoanisole[1]

« CAS Number: 74128-84-0[1][2]

e Molecular Formula: C7HeBrlO[1][2][3]

The molecular formula indicates that each molecule of this compound contains seven carbon
atoms, six hydrogen atoms, one bromine atom, one iodine atom, and one oxygen atom.
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Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The atomic weights of the elements present in 2-Bromo-1-iodo-3-methoxybenzene are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Bromine (Br): 79.904 u

lodine (1): 126.904 u

Oxygen (O): 15.999 u
The molecular weight is calculated as follows:
(7 x 12.011) + (6 x 1.008) + (1 x 79.904) + (1 x 126.904) + (1 x 15.999) = 312.93 g/mol

This calculated value is consistent with the molecular weight provided by chemical suppliers.[1]

[2][3]

Data Presentation

The following table summarizes the key quantitative data for 2-Bromo-1-iodo-3-

methoxybenzene.
Parameter Value
Molecular Formula C7HeBrlO
Molar Mass 312.93 g/mol
CAS Number 74128-84-0

Visualization of the Chemical Structure

The structural formula of 2-Bromo-1-iodo-3-methoxybenzene can be represented as a logical
relationship between its constituent atoms. The following diagram illustrates this structure.
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Caption: Skeletal structure of 2-Bromo-1-iodo-3-methoxybenzene.

Experimental Protocols

The determination of the molecular weight of a pure chemical compound like 2-Bromo-1-iodo-
3-methoxybenzene is typically achieved through calculation based on its molecular formula,
which is confirmed by analytical techniques such as mass spectrometry. As this is a
fundamental chemical property, detailed experimental protocols for its determination are not
typically published in the context of a technical guide on the compound itself. The value is
considered a standard reference point.

Signaling Pathways

Signaling pathways are relevant to the biological activity of a compound. As this document
focuses solely on the molecular weight of 2-Bromo-1-iodo-3-methoxybenzene, a physical
property, information on signaling pathways is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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